Cas no 57965-22-7 (4,4,4-Trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione)

• Product Name: 4,4,4-Trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione
• CAS No: 57965-22-7
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• MDL: MFCD04969803
• CID: 1084670
• PubChem ID: 2771475
• Update Time: 2025-11-02

4,4,4-Trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione
• 4,4,4-TRIFLUORO-1-(4-HYDROXY-PHENYL)-BUTANE-1,3-DIONE
• TOS-BB-0667
• 1,3-Butanedione, 4,4,4-trifluoro-1-(4-hydroxyphenyl)-
• BBL038494
• CS-0240663
• MFCD04969803
• SCHEMBL1095373
• AKOS000310332
• 4,4,4-TRIFLUORO-1-(4-HYDROXYPHENYL)-1,3-BUTANEDIONE
• 57965-22-7
• FS-5843
• G19813
• EN300-229536
• STK312149
• DTXSID00377946

• MDL： MFCD04969803
• Inchi： 1S/C10H7F3O3/c11-10(12,13)9(16)5-8(15)6-1-3-7(14)4-2-6/h1-4,14H,5H2
• InChI Key： XIIXPTDNSYQRHR-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(=CC=1)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 232.03471
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4,4-Trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione

4,4,4-Trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione (CAS No. 57965-22-7): A Versatile Fluorinated Organic Compound

4,4,4-Trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione (CAS No. 57965-22-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications. This β-diketone derivative features a trifluoromethyl group and a phenolic hydroxyl group, making it particularly interesting for researchers in medicinal chemistry, materials science, and organic synthesis.

The compound's molecular structure combines the electron-withdrawing effects of the trifluoromethyl group with the hydrogen-bonding capability of the hydroxyphenyl moiety, creating a versatile building block for various chemical transformations. Its fluorinated diketone structure has become increasingly relevant as the pharmaceutical industry seeks more metabolically stable compounds, with fluorine incorporation being a key strategy in modern drug design.

Recent studies highlight the potential of 4,4,4-trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione in developing novel fluorescence probes, a topic of growing interest in biochemical research. The compound's ability to form stable chelates with metal ions makes it valuable for creating sensitive detection systems, particularly in environmental monitoring and medical diagnostics – areas receiving increased attention due to global concerns about pollution and disease detection.

In materials science, researchers are exploring applications of this compound in advanced polymer systems. The presence of both fluorine and hydroxyl groups allows for interesting modifications of polymer properties, potentially leading to materials with improved thermal stability, chemical resistance, or specific optical characteristics. These developments align with current industry demands for high-performance materials in electronics and renewable energy applications.

The synthesis and applications of fluorinated β-diketones like 57965-22-7 have become a hot topic in organic chemistry forums and academic discussions. Many researchers are particularly interested in how the introduction of fluorine atoms affects the compound's reactivity patterns and biological activity, as evidenced by frequent searches for "fluorine effects in organic compounds" and "hydroxyphenyl diketone applications" in scientific databases.

From a commercial perspective, the market for specialized fluorinated compounds continues to expand, driven by demand from pharmaceutical and advanced materials sectors. While specific production volumes for 4,4,4-trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione are not publicly disclosed, industry analysts note growing interest in such structurally complex fluorinated building blocks, particularly for drug discovery programs targeting challenging disease areas.

Quality control and characterization of this compound typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the purity and structure of CAS 57965-22-7, ensuring it meets the stringent requirements of research and industrial applications.

Environmental and safety considerations for handling 4,4,4-trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material, as with most laboratory chemicals. These precautions align with the broader scientific community's emphasis on green chemistry principles and laboratory safety.

The future research directions for this compound appear promising. Current investigations focus on its potential as a precursor for heterocyclic compounds, particularly in the development of new fluorinated pharmaceuticals and agrochemicals. The unique electronic properties imparted by the trifluoromethyl group continue to make such compounds valuable targets for medicinal chemistry research.

For researchers and industry professionals seeking additional information about 4,4,4-trifluoro-1-(4-hydroxyphenyl)butane-1,3-dione, consulting specialized chemical databases, patent literature, and recent journal articles on fluorinated compounds is recommended. The compound's unique structural features and growing range of applications ensure its continued relevance in multiple scientific and industrial fields.